4-Chloro-2-methoxy-5-methylpyridine

• IUPAC Name: 4-chloro-2-methoxy-5-methylpyridine
• InChI: InChI=1S/C7H8ClNO/c1-5-4-9-7(10-2)3-6(5)8/h3-4H,1-2H3
• InChI Key: QGPHODMQQURMEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1Cl)OC
• Molecular Formula: C7H8ClNO
• Molecular Weight: 157.60 g/mol

Description

4-Chloro-2-methoxy-5-methylpyridine is a chemical compound with the molecular formula C7H8ClNO and a molecular weight of 157.6. It is a solid substance.

Molecular Structure Analysis

The InChI code for 4-Chloro-2-methoxy-5-methylpyridine is 1S/C7H8ClNO/c1-5-3-7 (10-2)9-4-6 (5)8/h3-4H,1-2H3. Unfortunately, the specific crystal structure of this compound is not available in the search results.

Physical And Chemical Properties Analysis

4-Chloro-2-methoxy-5-methylpyridine is a solid substance. The specific physical and chemical properties such as boiling point, melting point, and density are not available in the search results.

Scientific Research Applications

Synthesis and Organic Chemistry Applications

• Synthesis of Benzimidazole Derivatives : A study detailed the synthesis of benzimidazole derivatives starting from 4-chloro-2,3-dimethylpyridine, highlighting the chemical's role in creating compounds with potential biological activity (Pan Xiang-jun, 2006).
• Preparation of Nonlinear Optical Materials : Research on 4-amino-1-methylpyridinium benzenesulfonate salts demonstrated the utility of pyridine derivatives in preparing materials for nonlinear optics, showcasing the ability to manipulate electronic properties for specific applications (Anwar et al., 2000).

Photophysical and Fluorophore Development

• Development of Emissive Fluorophores : A study on 2-methoxy and 2-morpholino pyridine compounds revealed their high fluorescence quantum yields, making them suitable for use as fluorophores in various solvents and solid states (Masayori Hagimori et al., 2019).

Material Science and Engineering

• Synthesis of Pyridine-Based K+ Channel Blockers : Research into novel 4-aminopyridine derivatives, including methoxy-substituted versions, focused on their potential as therapeutic agents and imaging tools, indicating the versatility of pyridine compounds in medical science applications (Sofia Rodríguez-Rangel et al., 2020).

Computational Chemistry and Molecular Docking

• DFT and Molecular Docking Studies : A detailed computational analysis of a chloro-methoxy-methylpyrimidinamine compound highlighted its potential as an antihypertensive agent, demonstrating how 4-Chloro-2-methoxy-5-methylpyridine derivatives can be applied in drug discovery (S. Aayisha et al., 2019).

Safety and Hazards

The safety data sheet for 4-Chloro-2-methoxy-5-methylpyridine suggests that it should be handled with care. It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and use only outdoors or in a well-ventilated area.